Cas no 1803603-33-9 (6-thia-3-azabicyclo[3.2.1]octane hydrochloride)

• Product Name: 6-thia-3-azabicyclo[3.2.1]octane hydrochloride
• CAS No: 1803603-33-9
• MF: C₆H₁₂ClNS
• MW: 165.68417930603
• MDL: MFCD28505936
• CID: 5103346
• PubChem ID: 119031410
• Update Time: 2026-03-03

6-thia-3-azabicyclo[3.2.1]octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-thia-3-azabicyclo[3.2.1]octane hydrochloride

• MDL： MFCD28505936
• Inchi： 1S/C6H11NS.ClH/c1-5-2-7-3-6(1)8-4-5;/h5-7H,1-4H2;1H
• InChI Key： DKYJUIUWDNNDMD-UHFFFAOYSA-N
• SMILES： C12CC(SC1)CNC2.[H]Cl

Additional information on 6-thia-3-azabicyclo[3.2.1]octane hydrochloride

6-Thia-3-Azabicyclo[3.2.1]Octane Hydrochloride: A Comprehensive Overview

The compound 6-thia-3-azabicyclo[3.2.1]octane hydrochloride (CAS No: 1803603-33-9) is a fascinating molecule with a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, often referred to as 6-thia-3-azabicyclo[3.2.1]octane HCl, is characterized by its sulfur-containing bicyclic framework and nitrogen atom, which contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of bicyclic compounds like 6-thia-3-azabicyclo[3.2.1]octane hydrochloride in drug discovery and development. The presence of sulfur in the ring system introduces electronic effects that can enhance the molecule's reactivity and bioavailability. This makes it a promising candidate for use as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

The synthesis of 6-thia-3-azabicyclo[3.2.1]octane hydrochloride involves a series of well-defined steps that leverage modern organic chemistry techniques. Researchers have employed strategies such as ring-closing metathesis and nucleophilic substitution to construct the bicyclic framework efficiently. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product, which is critical for its intended applications.

One of the most exciting developments involving 6-thia-3-azabicyclo[3.2.1]octane hydrochloride is its role in the design of small molecule inhibitors targeting specific biological pathways. For instance, recent studies have demonstrated its potential as a lead compound in the development of kinase inhibitors, which are crucial for treating various diseases, including cancer and inflammatory disorders.

In addition to its pharmacological applications, 6-thia-3-azabicyclo[3.2.1]octane hydrochloride has shown promise in materials science due to its ability to form stable complexes with metal ions. This property makes it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and sensing technologies.

From an analytical standpoint, the characterization of 6-thia-3-azabicyclo[3.2.1]octane hydrochloride has been enhanced by advanced spectroscopic techniques such as NMR and X-ray crystallography. These methods provide detailed insights into the molecular structure and stereochemistry, enabling researchers to better understand its behavior in different chemical environments.

Looking ahead, the continued exploration of 6-thia-3-azabicyclo[3.2.1]octane hydrochloride is expected to unlock new avenues for its application across diverse scientific disciplines. Its unique combination of structural features and functional properties positions it as a key molecule in both academic research and industrial development.